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Abstract

Chlorphonium chloride, with the molecular formula C19H32CI3P, is a quaternary
phosphonium salt historically utilized as a plant growth regulator. Its primary mechanism of
action involves the inhibition of gibberellin biosynthesis, a critical pathway for plant
development. This technical guide provides a comprehensive overview of the physicochemical
properties, mechanism of action, synthesis, and toxicological profile of Chlorphonium
chloride, based on available scientific literature. Detailed experimental protocols for its
synthesis are provided, and its biological effects are discussed. Due to its status as an obsolete
compound, publicly available experimental spectroscopic and detailed analytical quantification
data are limited.

Physicochemical Properties

Chlorphonium chloride is a white crystalline solid with high solubility in water and low
volatility.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Chlorphonium chloride
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Property Value Source(s)

Molecular Formula C19H32CI3P [2]

Molecular Weight 397.79 g/mol [3]
tributyl(2,4-

IUPAC Name dichlorobenzyl)phosphonium [2]
chloride

CAS Number 115-78-6 [2]

Melting Point 114-120 °C [1]

Solubility High aqueous solubility [1]

LogP (Octanol-Water Partition

o 6.16 N/A
Coefficient)
Vapor Pressure Non-volatile [1]

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis

Chlorphonium chloride functions as a plant growth retardant by inhibiting the biosynthesis of
gibberellins (GAs), a class of hormones that regulate various developmental processes,
including stem elongation.[1] It is classified as an "onium compound,” a group of growth
retardants that target the early stages of the GA biosynthetic pathway.

Specifically, Chlorphonium chloride acts as an inhibitor of two key enzymes:

o Copalyl-diphosphate synthase (CPS): This enzyme catalyzes the conversion of
geranylgeranyl diphosphate (GGDP) to copalyl diphosphate (CPP).

o ent-Kaurene synthase (KS): This enzyme is responsible for the subsequent conversion of
CPP to ent-kaurene.

By blocking these crucial steps, Chlorphonium chloride effectively halts the production of the
tetracyclic diterpenoid precursors necessary for the synthesis of bioactive gibberellins. This
leads to reduced internodal elongation and a more compact plant stature.[1]
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Signaling Pathway Diagram

The following diagram illustrates the point of inhibition of Chlorphonium chloride in the
gibberellin biosynthesis pathway.
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Caption: Inhibition of Gibberellin Biosynthesis by Chlorphonium chloride.

Experimental Protocols

Synthesis of Tributyl(2,4-dichlorobenzyl)phosphonium
chloride

This protocol is based on the general method of quaternization of tertiary phosphines.[1]

Materials:

Tributylphosphine (PBus)

e 2,4-Dichlorobenzyl chloride

e Anhydrous dimethylformamide (DMF)

o Diethyl ether

o Methanol

e Deionized water

e Schlenk line apparatus
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e Nitrogen gas (inert atmosphere)
e Magnetic stirrer and stir bar

e Heating mantle

e Round-bottom flask

o Condenser

e Buchner funnel and filter paper
e Vacuum flask

Procedure:

e Reaction Setup: Under a nitrogen atmosphere using a Schlenk line, add equimolar amounts
of tributylphosphine and 2,4-dichlorobenzyl chloride to a round-bottom flask containing
anhydrous dimethylformamide (DMF).

e Reaction Conditions: Stir the reaction mixture at 50-60°C for 12-24 hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC) or 3'P NMR spectroscopy.

o Workup: After the reaction is complete, cool the mixture to room temperature. Precipitate the
product by the slow addition of diethyl ether while stirring.

« |solation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the
precipitate with cold diethyl ether to remove any unreacted starting materials.

 Purification: The crude product can be purified by recrystallization from a methanol/water
mixture. Dissolve the solid in a minimal amount of hot methanol. Slowly add deionized water
until the solution becomes cloudy. Allow the solution to cool to 4°C for 12 hours to facilitate
crystallization.

e Final Product: Collect the purified crystals by vacuum filtration, wash with a small amount of
cold deionized water, and dry under vacuum.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Chlorphonium chloride.

Analytical Quantification

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b085795?utm_src=pdf-body-img
https://www.benchchem.com/product/b085795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A validated, specific experimental protocol for the quantification of Chlorphonium chloride in
plant or soil matrices is not readily available in the public literature. However, general
approaches for the analysis of quaternary phosphonium salts and chloride ions in
environmental samples can be adapted. High-performance liquid chromatography (HPLC)
coupled with a suitable detector (e.g., mass spectrometry or a charged aerosol detector) would
be the method of choice for the quantification of the intact cation. For the determination of the
chloride anion, ion chromatography or titration methods can be employed.

Spectroscopic Data

Experimentally obtained *H NMR, 3C NMR, mass spectrometry, and infrared (IR) spectra for
Chlorphonium chloride are not readily available in public databases. For structural
confirmation, *H NMR is expected to show signals corresponding to the butyl chains and the
dichlorobenzyl group. Specifically, the benzylic protons would likely appear in the range of &
4.5-5.0 ppm.[1] In 3P NMR, a signal around & 25 ppm would be indicative of the phosphonium
center.[1] Electrospray ionization mass spectrometry (ESI-MS) would be expected to show the
molecular ion peak for the tributyl(2,4-dichlorobenzyl)phosphonium cation at m/z 362.3.[1]

Toxicology

The available toxicological data for Chlorphonium chloride is limited, and it is generally
described as having moderate mammalian toxicity.[1] It is also known to be a skin and eye
irritant.[1]

Table 2: Toxicological Data for Chlorphonium chloride

Test Species Route Value Source(s)
LDso Rat Oral 178 mg/kg [2]
LDso Rabbit Dermal 750 mg/kg [1]
LCso (4 hr) Rat Inhalation 1.75 mg/L [1]
Aquatic Toxicity ] )
Daphnia magna - Not available -
(LCs0)
Aquatic Toxicity ) )
Rainbow Trout - Not available -
(LCs0)
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Biological Effects and Applications

The primary application of Chlorphonium chloride was as a plant growth retardant for
ornamental plants such as chrysanthemums, geraniums, and petunias.[1] Its effect of reducing
internodal length results in more compact and aesthetically pleasing plants. By inhibiting
gibberellin biosynthesis, it can also influence other developmental processes such as apical
dominance, potentially leading to increased branching.[1]

Conclusion

Chlorphonium chloride is a well-characterized, albeit obsolete, plant growth regulator with a
specific mode of action targeting the gibberellin biosynthesis pathway. While its
physicochemical properties and a viable synthetic route are documented, a significant gap
exists in the public domain regarding detailed experimental spectroscopic data and validated
analytical methods for its quantification in complex matrices. The available toxicological data
indicates moderate mammalian toxicity. This guide consolidates the existing knowledge on
Chlorphonium chloride, providing a valuable resource for researchers in the fields of
agriculture, plant science, and environmental chemistry. Further research would be required to
generate the missing experimental data to fully characterize this compound according to
modern standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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